3-Aminocyclopentanone
Overview
Description
3-Aminocyclopentanone is a useful research compound. Its molecular formula is C5H9NO and its molecular weight is 99.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 99.068413911 g/mol and the complexity rating of the compound is 90.1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carbocyclic Nucleoside Synthesis
3-Aminocyclopentanone serves as a precursor for the synthesis of carbocyclic nucleosides, which have shown significant antiviral and antineoplastic activities. An example is the chirospecific synthesis of (1S,3R)-1-amino-3-(hydroxymethyl)cyclopentane, a key precursor for some carbocyclic nucleosides, using a method involving Dieckmann cyclization of α-amino acids (Bergmeier, Cobas, & Rapoport, 1993).
Antibacterial Activity Research
3-Methylcyclopentanone derivatives, related to this compound, have been synthesized to examine their antibacterial activity. Their activity was evaluated using molecular orbital calculation, revealing a correlation with certain molecular parameters (Tonari & Sameshima, 2000).
Metabotropic Receptor Agonist Research
(1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic acid, closely related to this compound, has been characterized for potency and selectivity at metabotropic excitatory amino acid receptors. This compound has shown potential in stimulating [3H]phosphoinositide hydrolysis in neonatal and adult rat hippocampus, indicating its significance in neuropharmacology (Schoepp et al., 1991).
Synthesis of Novel Aminocyclopentane Derivatives
Research on the synthesis of novel aminocyclopentane derivatives, including those related to this compound, has been conducted. These studies have applications in the development of new drugs, showcasing the versatility of aminocyclopentanes in medicinal chemistry (El-Gaby et al., 2015).
Application in Imaging Techniques
Studies have utilized derivatives of aminocyclopentanes, such as anti-1-amino-3-[18F] fluorocyclobutane-1-carboxylic acid, in imaging techniques like PET scans. These compounds are instrumental in detecting recurrent prostate carcinoma, demonstrating the practical applications of aminocyclopentanes in diagnostic imaging (Schuster et al., 2013).
Diversity-Oriented Synthesis of Nitrogen Compounds
Aminocyclopentanones are involved in the diversity-oriented synthesis of nitrogen compounds, relevant to drug discovery and development. Such synthesis approaches emphasize the role of these compounds in creating diverse, medicinally relevant molecular structures (Pham et al., 2020).
Properties
IUPAC Name |
3-aminocyclopentan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c6-4-1-2-5(7)3-4/h4H,1-3,6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LARUMXKMTDSSSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CC1N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70708465 | |
Record name | 3-Aminocyclopentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70708465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1228748-71-7 | |
Record name | Cyclopentanone, 3-amino- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228748-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Aminocyclopentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70708465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.